Cas no 655785-28-7 (Ethanone, 1-[3-(1,1-dimethylethyl)-2-hydroxy-6-phenoxyphenyl]-)

• Product Name: Ethanone, 1-[3-(1,1-dimethylethyl)-2-hydroxy-6-phenoxyphenyl]-
• CAS No: 655785-28-7
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 398296
• PubChem ID: 71375667
• Update Time: 2025-04-19

Ethanone, 1-[3-(1,1-dimethylethyl)-2-hydroxy-6-phenoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(1,1-dimethylethyl)-2-hydroxy-6-phenoxyphenyl]-
• 1-(3-tert-butyl-2-hydroxy-6-phenoxyphenyl)ethanone
• 655785-28-7
• DTXSID10798401
• 1-(3-tert-Butyl-2-hydroxy-6-phenoxyphenyl)ethan-1-one

• Inchi： 1S/C18H20O3/c1-12(19)16-15(21-13-8-6-5-7-9-13)11-10-14(17(16)20)18(2,3)4/h5-11,20H,1-4H3
• InChI Key： HEBUPTKRIFBDPC-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=C(C=CC=1C(C)(C)C)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53